Cas no 1881183-62-5 ([(1-methyl-1H-imidazol-4-yl)methyl][(pyridin-3-yl)methyl]amine)

• Product Name: [(1-methyl-1H-imidazol-4-yl)methyl][(pyridin-3-yl)methyl]amine
• CAS No: 1881183-62-5
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 6101767
• PubChem ID: 165469651
• Update Time: 2025-07-12

[(1-methyl-1H-imidazol-4-yl)methyl][(pyridin-3-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• [(1-methyl-1H-imidazol-4-yl)methyl][(pyridin-3-yl)methyl]amine
• EN300-766041
• 1881183-62-5

• Inchi： 1S/C11H14N4/c1-15-8-11(14-9-15)7-13-6-10-3-2-4-12-5-10/h2-5,8-9,13H,6-7H2,1H3
• InChI Key： VNDVKXWTLIPIQN-UHFFFAOYSA-N
• SMILES： N(CC1C=NC=CC=1)CC1=CN(C)C=N1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 42.7Ų

Additional information on [(1-methyl-1H-imidazol-4-yl)methyl][(pyridin-3-yl)methyl]amine

[(1-Methyl-1H-Imidazol-4-Yl)Methyl][(Pyridin-3-Yl)Methyl]Amine: A Comprehensive Overview

The compound [(1-methyl-1H-imidazol-4-yl)methyl][(pyridin-3-yl)methyl]amine (CAS No. 1881183-62-5) is a fascinating molecule with a unique structure and diverse applications. This compound, often referred to as N-(pyridin-3-ylmethyl)-N'-(1-methylimidazol-4-ylmethyl)ethanediamine, belongs to the class of heterocyclic amines and has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science.

Chemical Structure and Properties

The molecule consists of two heterocyclic rings: a pyridine ring and an imidazole ring, both connected via a methylene group (-CH2-) to a central amine (-NH-) group. The imidazole ring is further substituted with a methyl group at the 1-position, while the pyridine ring has a methyl group attached at the 3-position. This structure imparts the compound with unique electronic properties, making it highly versatile in chemical reactions.

Recent studies have highlighted the importance of heterocyclic amines in drug design due to their ability to act as hydrogen bond donors and acceptors, which are critical for bioavailability and target binding. The presence of both imidazole and pyridine rings in this compound provides a platform for diverse interactions, making it an attractive candidate for medicinal chemists.

Synthesis and Applications

The synthesis of [(1-methyl-1H-imidazol-4-yl)methyl][(pyridin-3-yl)methyl]amine involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and deprotection steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

In terms of applications, this compound has shown promise in several areas:

• Pharmaceutical Development: The compound is being explored as a potential lead molecule for anti-cancer agents due to its ability to inhibit key enzymes involved in tumor growth.
• Agrochemicals: Research indicates that this compound may serve as an effective plant growth regulator or pest control agent.
• Materials Science: Its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs (Organic Light Emitting Diodes) and flexible electronics.

Recent Research Findings

Recent studies have focused on understanding the bioavailability and metabolism of this compound. For instance, researchers at the University of California have demonstrated that the compound exhibits favorable pharmacokinetic profiles in preclinical models, suggesting its potential for oral administration.

In addition, collaborative efforts between academic institutions and pharmaceutical companies have led to the discovery of novel analogs of this compound with enhanced efficacy and reduced toxicity. These findings underscore the importance of continued research into heterocyclic amine derivatives for therapeutic applications.

Conclusion

The compound [(1-methyl-1H-imidazol-4-yl)methyl][(pyridin-3-yl)methyl]amine (CAS No. 1881183-62-) represents a prime example of how modern chemistry is driving innovation across multiple disciplines. With its unique structure, versatile properties, and promising applications, this molecule is poised to play a significant role in future scientific advancements.